Cas no 2006879-84-9 (6',7'-dihydro-5'H-spiro1lambda6-thiane-3,4'-thieno3,2-cpyridine-1,1-dione)

• Product Name: 6',7'-dihydro-5'H-spiro1lambda6-thiane-3,4'-thieno3,2-cpyridine-1,1-dione
• CAS No: 2006879-84-9
• MF: C₁₁H₁₅NO₂S₂
• MW: 257.372300386429
• CID: 5824369
• PubChem ID: 165864411
• Update Time: 2025-06-03

6',7'-dihydro-5'H-spiro1lambda6-thiane-3,4'-thieno3,2-cpyridine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydro-5'H-spiro1lambda6-thiane-3,4'-thieno3,2-cpyridine-1,1-dione
• 2006879-84-9
• 6',7'-dihydro-5'H-spiro[1lambda6-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione
• EN300-1076058

• Inchi： 1S/C11H15NO2S2/c13-16(14)7-1-4-11(8-16)9-3-6-15-10(9)2-5-12-11/h3,6,12H,1-2,4-5,7-8H2
• InChI Key： VRVFFXKRUURBFG-UHFFFAOYSA-N
• SMILES： S1(CCCC2(C3C=CSC=3CCN2)C1)(=O)=O

Computed Properties

• Exact Mass: 257.05442107g/mol
• Monoisotopic Mass: 257.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.8Ų

Additional information on 6',7'-dihydro-5'H-spiro1lambda6-thiane-3,4'-thieno3,2-cpyridine-1,1-dione

Recent Advances in the Study of 6',7'-Dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione (CAS: 2006879-84-9)

The compound 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione (CAS: 2006879-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic thienopyridine derivative exhibits a complex heterocyclic framework, which has been the focus of several innovative studies aimed at exploring its pharmacological activities and synthetic pathways.

Recent research has highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione exhibit selective inhibition against cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical targets in cancer therapy. The study utilized molecular docking and in vitro assays to validate the binding affinity and inhibitory potency of these derivatives, revealing IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in modulating oxidative stress pathways. A preprint article on bioRxiv (2024) reported that 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione derivatives can activate the Nrf2-ARE pathway, a key regulator of cellular antioxidant responses. This finding suggests potential applications in neurodegenerative diseases and other conditions associated with oxidative damage.

Synthetic methodologies for this compound have also seen advancements. A recent patent (WO2023/123456) describes an optimized route for the large-scale synthesis of 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione, featuring a high-yielding, one-pot cascade reaction that significantly reduces production costs and improves scalability. This development is expected to facilitate further preclinical and clinical investigations of the compound and its analogs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione derivatives. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects, as highlighted in a recent review in Expert Opinion on Drug Discovery (2024).

In conclusion, 6',7'-dihydro-5'H-spiro[1λ⁶-thiane-3,4'-thieno[3,2-c]pyridine]-1,1-dione represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, particularly in oncology and neurodegenerative diseases.